Phosphinic acid, [(benzoylamino)methyl]phenyl-

• CAS No.: 141291-40-9
• Molecular Formula: C14H14NO3P
• Molecular Weight: 275.24 g/mol
• IUPAC Name: benzamidomethyl(phenyl)phosphinic acid
• InChI: InChI=1S/C14H14NO3P/c16-14(12-7-3-1-4-8-12)15-11-19(17,18)13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16)(H,17,18)
• InChI Key: BBPSHEVQDYJYJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCP(=O)(C2=CC=CC=C2)O

Description

Phosphinic acid, [(benzoylamino)methyl]phenyl- is a useful research compound. Its molecular formula is C14H14NO3P and its molecular weight is 275.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

43.2 g (0.424 mol) of acetic anhydride were cooled to 10° C. A solution of 28.2 g (0.2 mol) of benzenephosphonous acid in 40 ml acetic acid were then added dropwise at 15° C., with stirring and cooling. After this, 30.2 g (0.2 mol) of N-hydroxymethylbenzamide were added in portions in the course of 10 minutes at 15° C., with cooling. After this, the cooling was removed, during which process the internal temperature rose to 35° C. After this, the mixture was refluxed for 3 hours and subsequently cooled. 175 ml of water were then added; during this process, the temperature rose to 35° C. The mixture was refluxed again, and finally cooled again, with stirring. After crystallisation, a total of 40 g (73% of theory) of benzoylaminomethylphenylphosphinic acid of a melting point of 158°-160° C. were obtained. CHNP analysis revealed: